((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(diphenylmethanol)

• IUPAC Name: [(4R,5R)-5-[hydroxy(diphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-diphenylmethanol
• InChI: InChI=1S/C31H30O4/c1-29(2)34-27(30(32,23-15-7-3-8-16-23)24-17-9-4-10-18-24)28(35-29)31(33,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22,27-28,32-33H,1-2H3/t27-,28-/m1/s1
• InChI Key: OWVIRVJQDVCGQX-VSGBNLITSA-N
• Canonical SMILES: CC1(OC(C(O1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C(C4=CC=CC=C4)(C5=CC=CC=C5)O)C
• Isomeric SMILES: CC1(O[C@H]([C@@H](O1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C(C4=CC=CC=C4)(C5=CC=CC=C5)O)C
• Molecular Formula: C31H30O4
• DSSTOX Substance ID: DTXSID30369334
• Molecular Weight: 466.6 g/mol
• CAS RN: 93379-48-7

Description

This compound is also known as ((4R,5R)-2-methyl-2-phenyl-1,3-dioxolane-4,5-diyl)bis(diphenylmethanol). It is a chemical compound that belongs to the class of bisphenol derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C31H30O4. The structure includes a 1,3-dioxolane ring, which is a cyclic ether with two oxygen atoms. This compound also contains diphenylmethanol groups.

Scientific Research Applications

Lignin Model Compounds Acidolysis

Research on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds in aqueous 1,4-dioxane highlights the intricate mechanisms of bond cleavage, suggesting implications for understanding the reactivity of complex organic molecules in chemical synthesis and biomass processing (T. Yokoyama, 2015).

Organic Light-Emitting Diodes (OLEDs)

The development and application of BODIPY-based materials for OLED devices demonstrate the role of organic compounds in advancing optoelectronic technologies. This research area provides insights into the potential electronic applications of complex organic molecules (B. Squeo & M. Pasini, 2020).

Aquatic Hazard Assessment of Chemical Compounds

The aquatic toxicity and hazard assessment of Bisphenol A (BPA) showcases the environmental impact of chemical compounds, offering a framework for evaluating the ecological risks associated with chemical pollutants (C. Staples et al., 2002).

Biomass Conversion to Furan Derivatives

The conversion of plant biomass to furan derivatives and the potential of such chemicals in replacing non-renewable hydrocarbon sources provide a perspective on the sustainable applications of complex organic molecules in producing fuels and materials (V. M. Chernyshev et al., 2017).